Cas no 90946-08-0 (6-Phenoxypyrimidin-4-amine)

• Product Name: 6-Phenoxypyrimidin-4-amine
• CAS No: 90946-08-0
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 4817339
• Update Time: 2025-11-01

6-Phenoxypyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-phenoxypyrimidin-4-amine
• 4-Pyrimidinamine, 6-phenoxy-
• 6-Phenoxypyrimidin-4-amine

• Inchi： 1S/C10H9N3O/c11-9-6-10(13-7-12-9)14-8-4-2-1-3-5-8/h1-7H,(H2,11,12,13)
• InChI Key： VZXLYMCMLMJTEI-UHFFFAOYSA-N
• SMILES： O(C1C=C(N)N=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.7
• Topological Polar Surface Area: 61

Additional information on 6-Phenoxypyrimidin-4-amine

Introduction to 6-Phenoxypyrimidin-4-amine (CAS No. 90946-08-0)

6-Phenoxypyrimidin-4-amine, with the CAS number 90946-08-0, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are essential building blocks in nucleic acids and have been widely studied for their potential therapeutic applications. The unique structure of 6-Phenoxypyrimidin-4-amine makes it an intriguing candidate for various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 6-Phenoxypyrimidin-4-amine consists of a pyrimidine ring with a phenyl group attached to the 6-position through an oxygen atom and an amine group at the 4-position. This arrangement provides the molecule with a combination of aromatic and heterocyclic features, which contribute to its diverse biological activities. The phenyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and interaction with biological targets.

In recent years, significant progress has been made in understanding the pharmacological properties of 6-Phenoxypyrimidin-4-amine. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 6-Phenoxypyrimidin-4-amine could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 6-Phenoxypyrimidin-4-amine has also demonstrated promising anti-cancer activity. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and PI3K/Akt, which are crucial for cell survival and proliferation. These findings highlight the potential of 6-Phenoxypyrimidin-4-amine as a novel anticancer agent.

In addition to its therapeutic applications, 6-Phenoxypyrimidin-4-amine has been investigated for its anti-viral properties. Studies have shown that this compound can inhibit the replication of several viruses, including influenza and hepatitis C viruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression, making it a potential candidate for developing antiviral drugs.

The synthesis of 6-Phenoxypyrimidin-4-amine has been extensively studied, and several efficient routes have been developed. One common approach involves the reaction of 2-chloroacetophenone with urea in the presence of a base to form 2-(phenylamino)pyrimidine, which is then converted to 6-Phenoxypyrimidin-4-amine through a series of chemical transformations. These synthetic methods provide a robust foundation for large-scale production and further pharmaceutical development.

The safety profile of 6-Phenoxypyrimidin-4-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, as with any new drug candidate, comprehensive safety studies are essential to ensure its safe use in humans.

In conclusion, 6-Phenoxypyrimidin-4-amine (CAS No. 90946-08-0) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its therapeutic applications, contributing to advancements in medicinal chemistry and pharmaceutical sciences.